Cas no 70120-09-1 (2-(3-(Benzyloxy)phenyl)-2-methylpropanal)
2-(3-(Benzyloxy)phenyl)-2-methylpropanal is a specialized aromatic aldehyde featuring a benzyl-protected phenolic group and a branched methylpropanal moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, fragrances, and fine chemicals. Its structural attributes, including the benzyloxy group, enhance stability during synthetic transformations, while the aldehyde functionality offers reactivity for further derivatization. The methyl substitution at the alpha position provides steric hindrance, influencing selectivity in subsequent reactions. This compound is valued for its versatility in constructing complex molecular frameworks, making it a useful reagent in research and industrial applications requiring controlled functional group manipulation.
70120-09-1 structure
Product Name:2-(3-(Benzyloxy)phenyl)-2-methylpropanal
CAS No:70120-09-1
MF:C17H18O2
MW:254.323625087738
CID:1065116
PubChem ID:19855359
Update Time:2025-05-27
2-(3-(Benzyloxy)phenyl)-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(Benzyloxy)phenyl)-2-methylpropanal
- 2-methyl-2-(3-phenylmethoxyphenyl)propanal
- α,α-DiMethyl-3-(phenylMethoxy)benzeneacetaldehyde
- DTXSID00600640
- 2-[3-(Benzyloxy)phenyl]-2-methylpropanal
- 2-(3-benzyloxy-phenyl)-2-methylpropionaldehyde
- 70120-09-1
- JZLCKKPJQXZUDI-UHFFFAOYSA-N
- alpha,alpha-DiMethyl-3-(phenylMethoxy)benzeneacetaldehyde
- starbld0022322
- 2-(3-benzyloxyphenyl)-2-methylpropanal
- 2-(3-benzyloxyphenyl)-2-methyl-propionaldehyde
- 2-(3-Benzyloxyphenyl)-2-methylpropionaldehyde
- SCHEMBL10406015
- DB-312536
-
- Inchi: 1S/C17H18O2/c1-17(2,13-18)15-9-6-10-16(11-15)19-12-14-7-4-3-5-8-14/h3-11,13H,12H2,1-2H3
- InChI Key: JZLCKKPJQXZUDI-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)C(C=O)(C)C
Computed Properties
- Exact Mass: 254.130679813g/mol
- Monoisotopic Mass: 254.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
2-(3-(Benzyloxy)phenyl)-2-methylpropanal Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-(Benzyloxy)phenyl)-2-methylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B288200-250mg |
2-(3-(Benzyloxy)phenyl)-2-methylpropanal |
70120-09-1 | 250mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B288200-2.5g |
2-(3-(Benzyloxy)phenyl)-2-methylpropanal |
70120-09-1 | 2.5g |
$ 1860.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503512-250mg |
2-(3-(Benzyloxy)phenyl)-2-methylpropanal, |
70120-09-1 | 250mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503512-250 mg |
2-(3-(Benzyloxy)phenyl)-2-methylpropanal, |
70120-09-1 | 250MG |
¥3,234.00 | 2023-07-11 |
2-(3-(Benzyloxy)phenyl)-2-methylpropanal Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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